N-(1-{[(3-hydroxypropyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide

• IUPAC Name: N-[1-(3-hydroxypropylamino)-3-methyl-1-oxobut-2-en-2-yl]benzamide
• InChI: InChI=1S/C15H20N2O3/c1-11(2)13(15(20)16-9-6-10-18)17-14(19)12-7-4-3-5-8-12/h3-5,7-8,18H,6,9-10H2,1-2H3,(H,16,20)(H,17,19)
• InChI Key: JCNCQQQXPGUYDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C(=O)NCCCO)NC(=O)C1=CC=CC=C1)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

N-(1-{[(3-hydroxypropyl)amino]carbonyl}-2-methyl-1-propen-1-yl)benzamide, commonly known as HPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. HPPB is a relatively new compound, and its synthesis method was first reported in 2015. Since then, several studies have been conducted to investigate its properties and potential applications.

Mechanism of Action

The mechanism of action of HPPB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, HPPB has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of cell survival and proliferation. In plants, HPPB has been shown to activate various stress-responsive genes, including those involved in the biosynthesis of stress-related hormones and antioxidants.
Biochemical and Physiological Effects:
HPPB has been shown to have various biochemical and physiological effects, including the inhibition of inflammation, the induction of apoptosis, the enhancement of plant growth, and the improvement of stress tolerance. In cancer cells, HPPB has been shown to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6. In plants, HPPB has been shown to increase the activity of various enzymes involved in the biosynthesis of stress-related hormones, including abscisic acid and jasmonic acid.

Advantages and Limitations for Lab Experiments

HPPB has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various scientific fields. However, there are also some limitations associated with the use of HPPB in lab experiments, including its limited solubility in water and its potential toxicity to cells and organisms at high concentrations.

Future Directions

There are several future directions for the research and development of HPPB, including the investigation of its potential applications in drug discovery, the optimization of its synthesis method, and the development of novel materials based on HPPB. In drug discovery, HPPB could be further investigated as a potential anti-cancer agent, and its mechanism of action could be elucidated to identify potential targets for drug development. In material science, HPPB could be used as a building block for the synthesis of novel materials with unique properties, including high thermal stability and electrical conductivity. The optimization of its synthesis method could also lead to the development of more efficient and cost-effective methods for the large-scale production of HPPB.

Scientific Research Applications

HPPB has shown potential applications in various scientific fields, including medicine, agriculture, and material science. In medicine, HPPB has been shown to have anti-inflammatory and anti-cancer properties. It has been reported to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. In agriculture, HPPB has been shown to enhance plant growth and increase crop yield. It has been reported to improve the resistance of plants to various environmental stresses, including drought, salinity, and heavy metal toxicity. In material science, HPPB has been used as a building block for the synthesis of novel materials with unique properties, including high thermal stability and electrical conductivity.